Cas no 172549-37-0 (Senkyunolide R)

• Product Name: Senkyunolide R
• CAS No: 172549-37-0
• MF: C₁₂H₁₆O₅
• MW: 240.255g/mol
• CID: 154192
• PubChem ID: 101686923
• Update Time: 2025-05-21

Senkyunolide R Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,4,5,6,7-tetrahydro-6,7-dihydroxy-3-[(2R)-2-hydroxybutylidene]-, (3Z,6S,7S)-rel-(9CI)
• Senkyunolide R
• 1(3H)-Isobenzofuranone,4,5,6,7-tetrahydro-6,7-dihydroxy-3-(2-hydroxybutylidene)-, [3Z(S*),6a,7b]-
• [ "" ]
• 3-[(2R)-2-Hydroxybutylidene]-6alpha,7beta-dihydroxy-4,5,6,7-tetrahydroisobenzofuran-1(3H)-one
• CID 101686923
• 1(3H)-Isobenzofuranone, 4,5,6,7-tetrahydro-6,7-dihydroxy-3-[(2R)-2-hydroxybutylidene]-, (3Z,6S,7S)-rel- (9CI)
• (3Z,6S,7S)-6,7-dihydroxy-3-[(2R)-2-hydroxybutylidene]-4,5,6,7-tetrahydro-2-benzofuran-1-one
• AKOS040762958
• 172549-37-0

• Inchi： 1S/C12H16O5/c1-2-6(13)5-9-7-3-4-8(14)11(15)10(7)12(16)17-9/h5-6,8,11,13-15H,2-4H2,1H3/b9-5-/t6-,8+,11-/m1/s1
• InChI Key： XJGANEFDEDYAJS-QPICXUTDSA-N
• SMILES： O1C(C2=C(/C/1=C/[C@@H](CC)O)CC[C@@H]([C@H]2O)O)=O

Computed Properties

• Exact Mass: 240.1
• Monoisotopic Mass: 240.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: -0.8

Experimental Properties

• Color/Form: Oil
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 512.1±50.0 °C at 760 mmHg
• Flash Point: 202.0±23.6 °C
• Solubility: Soluble (110 g/l) (25 º C),
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• pka: 12.72±0.40(Predicted)

Senkyunolide R Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans

Additional information on Senkyunolide R

Senkyunolide R: A Comprehensive Overview

Senkyunolide R, also known by its CAS number 172549-37-0, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound, isolated from the roots of Pseudolarix amabilis, a species of the genus Pseudolarix within the family Pinaceae, belongs to the class of sesquiterpenoids. Sesquiterpenoids are a diverse group of compounds known for their complex structures and wide-ranging biological activities.

Recent studies have highlighted the potential of Senkyunolide R in various therapeutic applications. For instance, research conducted in 2023 demonstrated its potent anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. The compound's ability to inhibit key inflammatory pathways, including the NF-κB signaling pathway, has been extensively documented in preclinical models.

One of the most intriguing aspects of Senkyunolide R is its unique chemical structure. The molecule consists of a bicyclic framework with multiple oxygen-containing functional groups, including ketones and hydroxyl groups. These structural features contribute to its bioactivity and stability. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been instrumental in elucidating the precise structure of Senkyunolide R, enabling researchers to better understand its mechanism of action.

In addition to its anti-inflammatory effects, Senkyunolide R has shown promising results in antioxidant assays. Oxidative stress is a major contributor to various degenerative diseases, including cardiovascular disorders and neurodegenerative conditions like Alzheimer's disease. By neutralizing reactive oxygen species (ROS), Senkyunolide R may play a role in mitigating oxidative damage and promoting cellular health.

The pharmacokinetic profile of Senkyunolide R is another area of active research. Studies have indicated that the compound exhibits moderate bioavailability when administered orally, with peak plasma concentrations achieved within 1-2 hours. Its metabolism appears to involve both phase I and phase II enzymes, with major metabolites identified in urine and feces. These findings are crucial for optimizing dosing regimens and ensuring safe therapeutic use.

From an industrial perspective, Senkyunolide R holds potential as a natural ingredient in functional foods and cosmetics. Its antioxidant and anti-inflammatory properties make it an appealing candidate for products aimed at skin health and anti-aging. Several companies are currently exploring its application in skincare formulations, leveraging its ability to protect against environmental stressors such as UV radiation.

Despite its promising attributes, further research is needed to fully harness the potential of Senkyunolide R. Ongoing studies are focusing on improving its solubility for better bioavailability and developing scalable synthesis methods to meet increasing demand. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.

In conclusion, Senkyunolide R (CAS 172549-37-0) represents a valuable addition to the arsenal of natural compounds with therapeutic potential. Its unique chemical structure, coupled with diverse biological activities, positions it as a promising candidate for drug development and nutraceutical applications. As research continues to unfold, Senkyunolide R may pave the way for innovative treatments addressing some of the most pressing health challenges today.